Cas no 302574-16-9 ((2E)-3-(3-bromo-4-methoxyphenyl)-1-(4-methylpiperidin-1-yl)prop-2-en-1-one)

• Product Name: (2E)-3-(3-bromo-4-methoxyphenyl)-1-(4-methylpiperidin-1-yl)prop-2-en-1-one
• CAS No: 302574-16-9
• MF: C₁₆H₂₀BrNO₂
• MW: 338.239503860474
• CID: 5435652
• Update Time: 2025-10-29

(2E)-3-(3-bromo-4-methoxyphenyl)-1-(4-methylpiperidin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-(3-bromo-4-methoxyphenyl)-1-(4-methylpiperidin-1-yl)prop-2-en-1-one
• (2E)-3-(3-bromo-4-methoxyphenyl)-1-(4-methylpiperidin-1-yl)prop-2-en-1-one

• Inchi： 1S/C16H20BrNO2/c1-12-7-9-18(10-8-12)16(19)6-4-13-3-5-15(20-2)14(17)11-13/h3-6,11-12H,7-10H2,1-2H3/b6-4+
• InChI Key： RAMHMPYGLDJXDQ-GQCTYLIASA-N
• SMILES： C(N1CCC(C)CC1)(=O)/C=C/C1=CC=C(OC)C(Br)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2E)-3-(3-bromo-4-methoxyphenyl)-1-(4-methylpiperidin-1-yl)prop-2-en-1-one

Comprehensive Overview of (2E)-3-(3-bromo-4-methoxyphenyl)-1-(4-methylpiperidin-1-yl)prop-2-en-1-one (CAS No. 302574-16-9)

The compound (2E)-3-(3-bromo-4-methoxyphenyl)-1-(4-methylpiperidin-1-yl)prop-2-en-1-one, identified by its CAS No. 302574-16-9, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This α,β-unsaturated ketone derivative features a unique structural framework, combining a 3-bromo-4-methoxyphenyl group with a 4-methylpiperidine moiety. Its E-configuration across the double bond is critical for its biological activity and interaction with target proteins. Researchers are particularly interested in its potential as a kinase inhibitor or signal transduction modulator, aligning with current trends in precision medicine and targeted drug discovery.

In recent years, the demand for small-molecule probes and pharmacological tools has surged, driven by advancements in high-throughput screening and computational drug design. The 302574-16-9 compound's brominated aromatic and methoxy groups contribute to its lipophilicity and binding affinity, making it a candidate for studying enzyme-substrate interactions. Its Michael acceptor capability (due to the α,β-unsaturated carbonyl) also positions it as a potential covalent binder in proteomics research, a hot topic in AI-driven drug development forums.

The synthesis of (2E)-3-(3-bromo-4-methoxyphenyl)-1-(4-methylpiperidin-1-yl)prop-2-en-1-one typically involves a Claisen-Schmidt condensation between a 3-bromo-4-methoxybenzaldehyde and a 4-methylpiperidin-1-yl methyl ketone, followed by purification via chromatographic techniques. Analytical characterization using NMR, HPLC, and mass spectrometry confirms its purity and stereochemistry. These methods are frequently searched by chemists optimizing green chemistry protocols, reflecting the industry's shift toward sustainable synthesis.

Applications of this compound extend to neuropharmacology, where its piperidine scaffold may interact with G-protein-coupled receptors (GPCRs). Online discussions often highlight its structural similarity to FDA-approved drugs containing N-heterocycles, sparking interest in drug repurposing studies. Additionally, its UV-visible absorption properties make it relevant for photodynamic therapy research, a trending topic in cancer therapeutics.

From an SEO perspective, queries like "302574-16-9 supplier," "(2E)-3-(3-bromo-4-methoxyphenyl)prop-2-en-1-one solubility," or "4-methylpiperidine derivatives in drug discovery" dominate search engines. Addressing these, the compound's logP (~3.2) suggests moderate solubility in DMSO and ethanol, while stability studies indicate degradation under prolonged UV exposure—key data for laboratory handling.

In conclusion, CAS No. 302574-16-9 represents a versatile building block in medicinal chemistry, bridging gaps between structural biology and therapeutic innovation. Its relevance to fragment-based drug design and chemical biology ensures sustained academic and industrial interest, particularly in personalized healthcare solutions.